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Compound of Interest

Compound Name: GKI-1

Cat. No.: B2417914

GKI-1 Inhibitor Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using the GKI-1
inhibitor in their experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the primary target of the GKI-1 inhibitor?
Al: GKI-1 is a first-generation inhibitor of human Greatwall kinase (GWL), also known as

Microtubule-associated serine/threonine kinase-like (MASTL).[1] Greatwall kinase plays a
critical role in the progression of mitosis.[1]

Q2: What is the mechanism of action of Greatwall kinase?

A2: Greatwall kinase is a key regulator of mitotic entry. It phosphorylates substrates such as
ENSA and ARPP19. Once phosphorylated, these proteins become potent inhibitors of the
PP2A/B55 phosphatase complex. The inhibition of PP2A/B55 is crucial for maintaining the
phosphorylated state of many mitotic proteins, thereby ensuring proper mitotic progression.[1]

Below is a diagram illustrating the Greatwall kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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